Cas no 1152866-75-5 (1-Butyl-1H-pyrazol-4-amine)

• Product Name: 1-Butyl-1H-pyrazol-4-amine
• CAS No: 1152866-75-5
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• MDL: MFCD11128187
• CID: 4681542
• Update Time: 2023-08-14

1-Butyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-Butyl-1H-pyrazol-4-amine

• MDL： MFCD11128187
• Inchi： 1S/C7H13N3/c1-2-3-4-10-6-7(8)5-9-10/h5-6H,2-4,8H2,1H3
• InChI Key： JLIFLCXHPOQVLW-UHFFFAOYSA-N
• SMILES： N1(C=C(C=N1)N)CCCC

Computed Properties

• Exact Mass: 139.111
• Monoisotopic Mass: 139.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles